Cas no 79757-20-3 (tert-Butyl 2-(pyridin-4-yl)acetate)

• Product Name: tert-Butyl 2-(pyridin-4-yl)acetate
• CAS No: 79757-20-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD22565620
• CID: 1028371
• PubChem ID: 11240971
• Update Time: 2025-04-25

tert-Butyl 2-(pyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(pyridin-4-yl)acetate
• tert-butyl 2-pyridin-4-ylacetate
• 4-Pyridineacetic acid, 1,1-dimethylethyl ester
• AGN-PC-0052UO
• AK137835
• KB-260247
• pyridin-4-ylacetic acid tert-butyl ester
• QC-8521
• AS-54952
• DTXSID00459771
• tert-Butyl2-(pyridin-4-yl)acetate
• 79757-20-3
• Pyridin-4-yl-acetic acid tert-butyl ester
• AKOS018720371
• MFCD22565620
• SB53238
• W11474
• CS-0455896

• MDL： MFCD22565620
• Inchi： 1S/C11H15NO2/c1-11(2,3)14-10(13)8-9-4-6-12-7-5-9/h4-7H,8H2,1-3H3
• InChI Key： ODMCVWPUMALJPO-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CN=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Additional information on tert-Butyl 2-(pyridin-4-yl)acetate

Comprehensive Guide to tert-Butyl 2-(pyridin-4-yl)acetate (CAS No. 79757-20-3): Properties, Applications, and Market Insights

tert-Butyl 2-(pyridin-4-yl)acetate (CAS No. 79757-20-3) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridine ring, is valued for its versatility in synthetic chemistry. With the growing demand for pyridine-based intermediates, this compound has gained attention for its role in drug discovery and material science applications.

The molecular structure of tert-Butyl 2-(pyridin-4-yl)acetate combines a tert-butyl ester group with a pyridinylacetate moiety, making it particularly useful as a building block in organic synthesis. Researchers often search for "pyridine acetate derivatives" or "tert-butyl ester synthesis" when exploring applications of this compound. Recent trends show increased interest in "green chemistry alternatives for pyridine derivatives" and "sustainable synthesis of pharmaceutical intermediates," areas where this compound shows potential.

In pharmaceutical applications, CAS 79757-20-3 serves as a key intermediate for developing various active pharmaceutical ingredients (APIs). The compound's stability and reactivity make it valuable for creating heterocyclic compounds, which are fundamental to many modern medications. Current research focuses on its potential in developing central nervous system (CNS) drugs and anti-inflammatory agents, addressing popular search queries like "pyridine derivatives in drug development" and "novel pharmaceutical intermediates 2024."

The agrochemical industry also utilizes tert-Butyl 2-(pyridin-4-yl)acetate in developing new crop protection agents. With increasing global concerns about food security and sustainable agriculture, searches for "pyridine-based agrochemicals" and "eco-friendly pesticide intermediates" have risen significantly. This compound's unique structure contributes to the development of more selective and environmentally friendly agricultural chemicals.

From a market perspective, the demand for pyridine-containing compounds like tert-Butyl 2-(pyridin-4-yl)acetate continues to grow. Industry reports indicate particular interest in "high-purity chemical intermediates" and "custom synthesis of specialty chemicals." The compound's stability under various conditions makes it suitable for international shipping and storage, addressing common logistical concerns in the chemical supply chain.

Quality control is crucial for CAS 79757-20-3, with manufacturers focusing on achieving high purity levels (>98%) to meet pharmaceutical standards. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed for characterization, responding to frequent searches about "analytical methods for ester compounds" and "quality specifications for chemical intermediates."

Safety considerations for handling tert-Butyl 2-(pyridin-4-yl)acetate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should be used, aligning with searches for "safe handling of pyridine derivatives" and "chemical storage best practices." The compound's stability profile makes it suitable for various research environments.

Recent advancements in synthetic chemistry have opened new possibilities for tert-Butyl 2-(pyridin-4-yl)acetate applications. Researchers are exploring its use in metal-organic frameworks (MOFs) and catalysis, addressing trending topics like "advanced materials from pyridine compounds" and "green catalytic processes." These developments position the compound as valuable in cutting-edge materials science research.

The global market for pyridine-based intermediates like tert-Butyl 2-(pyridin-4-yl)acetate is expected to grow steadily, driven by pharmaceutical and agrochemical demand. Industry analysts frequently search for "chemical intermediate market trends 2024" and "growth projections for specialty chemicals," highlighting the compound's commercial significance. Regional production hubs in Asia, Europe, and North America ensure stable supply chains.

For researchers working with CAS 79757-20-3, proper storage conditions (typically 2-8°C in airtight containers) maintain the compound's stability over extended periods. This practical information responds to common queries about "chemical storage conditions" and "shelf life of organic esters." The compound's relatively long stability makes it convenient for various research timelines.

Future research directions for tert-Butyl 2-(pyridin-4-yl)acetate may explore its potential in bioconjugation chemistry and prodrug development, areas generating significant scientific interest. These applications align with popular search terms like "innovative drug delivery systems" and "targeted therapeutic approaches," suggesting continued relevance in pharmaceutical innovation.

In conclusion, tert-Butyl 2-(pyridin-4-yl)acetate (CAS No. 79757-20-3) represents an important chemical intermediate with diverse applications across multiple industries. Its unique combination of a pyridine ring and tert-butyl ester group provides valuable synthetic versatility, addressing current research needs in pharmaceuticals, agrochemicals, and materials science. As scientific exploration continues, this compound will likely maintain its significance in organic synthesis and industrial applications.